Cas no 54675-17-1 (2-(Ethylamino)-5-methylbenzoic acid)

• Product Name: 2-(Ethylamino)-5-methylbenzoic acid
• CAS No: 54675-17-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07439743
• CID: 1086915
• PubChem ID: 12511326
• Update Time: 2025-06-22

2-(Ethylamino)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)-5-methylbenzoic acid
• 2-Aethylamino-5-methyl-benzoesaeure
• 6-Aethylamino-m-toluylsaeure
• EN300-364806
• SCHEMBL13921284
• MFCD07439743
• AKOS000275332
• CHEMBRDG-BB 9071917
• N-Ethyl-5-methyl anthranilic acid
• 2-(Ethylamino)-5-methylbenzoicacid
• CS-0247342
• Z111833880
• 54675-17-1
• DTXSID90500882
• BBEOAXDWSOBKMN-UHFFFAOYSA-N
• BS-38064

• MDL： MFCD07439743
• Inchi： 1S/C10H13NO2/c1-3-11-9-5-4-7(2)6-8(9)10(12)13/h4-6,11H,3H2,1-2H3,(H,12,13)
• InChI Key： BBEOAXDWSOBKMN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1NCC)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 327.013°C at 760 mmHg
• Flash Point: 151.572°C
• Refractive Index: 1.593
• PSA: 49.33000
• LogP: 2.19800

Additional information on 2-(Ethylamino)-5-methylbenzoic acid

2-(Ethylamino)-5-methylbenzoic Acid (CAS No 54675-17-1): A Comprehensive Overview

2-(Ethylamino)-5-methylbenzoic acid, also known by its CAS registry number 54675-17-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research findings related to 2-(Ethylamino)-5-methylbenzoic acid, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 2-(Ethylamino)-5-methylbenzoic acid consists of a benzoic acid backbone with two substituents: an ethylamino group (-NHCH₂CH₃) at the 2-position and a methyl group (-CH₃) at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity, solubility, and biological activity. The presence of the ethylamino group introduces hydrogen bonding capabilities, while the methyl group adds hydrophobicity, creating a balance between polar and non-polar regions within the molecule.

Recent studies have highlighted the potential of 2-(Ethylamino)-5-methylbenzoic acid as a precursor for drug development. Researchers have explored its role in designing bioactive molecules targeting various therapeutic areas, including anti-inflammatory agents and antimicrobial compounds. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, 2-(Ethylamino)-5-methylbenzoic acid has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in coordination chemistry. A 2023 paper in *Chemistry: A European Journal* reported that metal complexes derived from this compound exhibit enhanced catalytic activity in organic transformations, making them valuable candidates for industrial catalysis.

The synthesis of 2-(Ethylamino)-5-methylbenzoic acid typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts alkylation of benzoic acid derivatives followed by nucleophilic substitution or amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of 2-(Ethylamino)-5-methylbenzoic acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through enzymatic hydrolysis and oxidation processes. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, 2-(Ethylamino)-5-methylbenzoic acid (CAS No 54675-17-1) stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in research, underscore its potential as a valuable tool in drug discovery and materials innovation. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in advancing modern science and technology.